BENGHE Methodological & Application

Check Availability & Pricing

SSTC3 solubility and preparation of stock
solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

SSTC3 is a potent and specific small-molecule activator of casein kinase 1a (CK1la) with a
binding affinity (Kd) of 32 nM.[1][2][3] By activating CK1a, SSTC3 effectively inhibits the WNT
signaling pathway, demonstrating an EC50 of 30 nM.[1][3] This targeted activity makes SSTC3
a valuable research tool for studying WNT-driven processes and a potential therapeutic agent
in diseases characterized by aberrant WNT signaling, such as colorectal cancer.[4] SSTC3 has
shown efficacy in reducing the viability of colorectal cancer cell lines and inhibiting tumor
growth in xenograft and Apc-mutant mouse models.[1][2] Notably, it exhibits minimal
gastrointestinal toxicity compared to other WNT inhibitors, suggesting a favorable therapeutic
index.[1][4]

Data Presentation: Solubility and Stock Solution
Preparation

SSTC3 is sparingly soluble in agueous solutions but exhibits good solubility in organic solvents
such as dimethyl sulfoxide (DMSO). For optimal results, it is recommended to prepare
concentrated stock solutions in DMSO, which can then be further diluted in aqueous media or
specific formulations for in vitro and in vivo applications.
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Solubility Data

Solvent Concentration Remarks

Sonication is recommended to
DMSO 100 mg/mL (192.85 mM) - ) )
facilitate dissolution.[2]

Ultrasonic treatment may be
125 mg/mL (241.07 mM)
necessary.[5]

Stock Solution Storage

Concentrated stock solutions of SSTC3 in DMSO can be stored for extended periods under
appropriate conditions. To prevent degradation from repeated freeze-thaw cycles, it is
advisable to aliquot the stock solution into smaller volumes for single-use applications.[1][6]

Storage Temperature Shelf Life in Solvent
-80°C 1 to 2 years[1][2][3]
-20°C 1 year[1][5]

Experimental Protocols
Preparation of Stock Solutions for In Vitro Use

Materials:

SSTC3 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Protocol:
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e Weighing: Accurately weigh the desired amount of SSTC3 powder.

e Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM, 20 mM, or higher, not exceeding the maximum solubility).

e Mixing: Vortex the solution thoroughly to facilitate dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution for
several minutes until it becomes clear.[2][5][6]

 Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile tubes and
store at -80°C or -20°C.[1][2]

Note on Cell-Based Assays: When diluting the DMSO stock solution into aqueous cell culture
media, it is common for compounds to precipitate. To avoid this, it is recommended to vortex or
sonicate the diluted solution.[6] The final concentration of DMSO in the cell culture medium
should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.[6]

Preparation of Formulations for In Vivo Use

For animal studies, SSTC3 can be formulated for intraperitoneal (IP) injection. Below are two
established protocols.

Protocol 1: PEG300/Tween-80/Saline Formulation

This formulation results in a clear solution with a solubility of at least 2.08 mg/mL (4.01 mM).[1]

[5]

Materials:

SSTC3 DMSO stock solution (e.g., 20.8 mg/mL)

PEG300

Tween-80

Saline solution

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2837850?utm_src=pdf-body
https://www.targetmol.com/compound/sstc3
https://file.medchemexpress.eu/batch_PDF/HY-120675/SSTC3-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/qa.html
https://www.medchemexpress.com/sstc3.html
https://www.targetmol.com/compound/sstc3
https://www.selleckchem.com/qa.html
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b2837850?utm_src=pdf-body
https://www.medchemexpress.com/sstc3.html
https://file.medchemexpress.eu/batch_PDF/HY-120675/SSTC3-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b2837850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2837850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Sterile tubes

Procedure (for 1 mL of final formulation):

Start with 100 pL of a 20.8 mg/mL SSTC3 stock solution in DMSO.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

Add 450 pL of saline to bring the final volume to 1 mL.

Mix the final solution thoroughly before administration.
Protocol 2: Corn Oil Formulation

This formulation also yields a clear solution with a solubility of at least 2.08 mg/mL (4.01 mM).
[1][5] This protocol is suitable for studies where the dosing period is less than half a month.[1]

Materials:

e SSTC3 DMSO stock solution (e.g., 20.8 mg/mL)

e Cornoll

 Sterile tubes

Procedure (for 1 mL of final formulation):

o Start with 100 pL of a 20.8 mg/mL SSTC3 stock solution in DMSO.
e Add 900 pL of corn oil.

e Mix thoroughly until the solution is homogeneous.

Visualization of Mechanism of Action
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SSTC3 Mechanism of Action in the WNT Signaling
Pathway

SSTC3 functions as an activator of CK1a, a key negative regulator of the WNT signaling
pathway. In the absence of a WNT ligand, a "destruction complex" composed of Axin, APC,
CK1a, and GSK3[ phosphorylates -catenin, targeting it for ubiquitination and subsequent
proteasomal degradation. When WNT ligands bind to their receptors, this destruction complex
is inhibited, allowing (3-catenin to accumulate, translocate to the nucleus, and activate the
transcription of WNT target genes. SSTC3 enhances the activity of CK1a, thereby promoting
the phosphorylation and degradation of 3-catenin, even in the presence of WNT signaling, thus
inhibiting the downstream transcriptional program.
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Click to download full resolution via product page

Caption: SSTC3 activates CK1a, enhancing [3-catenin degradation and inhibiting WNT
signaling.

Experimental Workflow: In Vitro Cell Viability Assay

A common application for SSTC3 is to assess its effect on the viability of cancer cell lines,
particularly those with a dependency on the WNT pathway.
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Caption: Workflow for assessing the effect of SSTC3 on cancer cell viability.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2837850?utm_src=pdf-body-img
https://www.benchchem.com/product/b2837850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2837850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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